Cas no 1251545-86-4 (N-[(2-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide)

• Product Name: N-[(2-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide
• CAS No: 1251545-86-4
• MF: C₂₂H₂₀ClFN₄O₃
• MW: 442.870607376099
• CID: 5402440
• Update Time: 2025-10-30

N-[(2-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chloro-4-fluorophenyl)methyl]-4-(3-morpholin-4-ylpyrazin-2-yl)oxybenzamide
• N-[(2-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

• Inchi： 1S/C22H20ClFN4O3/c23-19-13-17(24)4-1-16(19)14-27-21(29)15-2-5-18(6-3-15)31-22-20(25-7-8-26-22)28-9-11-30-12-10-28/h1-8,13H,9-12,14H2,(H,27,29)
• InChI Key： AOIJTTQITABBRE-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1Cl)(=O)C1=CC=C(OC2=NC=CN=C2N2CCOCC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[(2-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

N-[(2-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide: A Comprehensive Overview

The compound N-[(2-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide, identified by the CAS number 1251545-86-4, is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a benzamide backbone, a morpholine moiety, and a pyrazine ring. The presence of these functional groups contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The benzamide group, a common feature in many drugs, is known for its ability to interact with various biological targets, such as enzymes and receptors. The substitution pattern on the benzene ring—specifically the 2-chloro and 4-fluoro groups—plays a crucial role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These substitutions enhance the compound's stability and bioavailability, making it a promising candidate for drug development.

The morpholine ring in the structure adds another layer of complexity. Morpholine is a heterocyclic amine that is often used in drug design due to its ability to form hydrogen bonds and stabilize certain conformations. In this compound, the morpholine group is attached to a pyrazine ring via an oxygen atom. Pyrazine, a six-membered aromatic ring with two nitrogen atoms, is known for its electron-deficient nature, which can enhance the compound's reactivity in certain chemical reactions. This combination of functional groups makes the compound versatile and suitable for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the pyrazine-morpholine moiety and integrate it into the benzamide framework. These methods often involve multi-component reactions or catalytic processes that improve yield and selectivity. The ability to synthesize this compound efficiently has opened new avenues for its exploration in both academic and industrial settings.

In terms of biological activity, preliminary studies suggest that this compound exhibits potent inhibitory effects against certain enzymes involved in disease pathways. For instance, it has shown promise as an inhibitor of kinases, which are key players in cancer progression. The chloro and fluoro substituents on the benzene ring contribute to its selectivity towards specific targets, reducing off-target effects and improving therapeutic potential.

Beyond pharmacology, this compound has also garnered interest in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a building block for advanced materials. Researchers are exploring its potential as an organic semiconductor or as part of self-assembling monolayers.

In conclusion, N-[(2-chloro-4-fluorophenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups provide a foundation for innovative research and development. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of scientific advancement.